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Compound of Interest

3-Acetamido-2-methylphenyl
Compound Name:
Acetate

cat. No.: B1292072

Technical Guide: Physical Properties of 3-
Acetamido-2-methylphenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 3-
Acetamido-2-methylphenyl Acetate, specifically its melting point and solubility. This
document is intended to serve as a foundational resource for laboratory professionals.

Core Physical Properties

3-Acetamido-2-methylphenyl Acetate is an off-white to pale yellow crystalline powder. The
key physical characteristics of this compound are summarized in the table below.
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Property Value Source(s)
Melting Point 114-117 °C [1]
Solubility in Water Slightly soluble [1]

Solubility in Organic Solvents Soluble in ethanol and acetone  [1]

Off-white to pale yellow

Physical Form

powder; Fine crystalline

[1]

powder
Molecular Formula C11H13NOs [1]
Molecular Weight 207.23 g/mol [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-
Acetamido-2-methylphenyl Acetate are not readily available in the public domain. However,
standard laboratory procedures for determining the melting point and solubility of organic
crystalline solids are applicable. The following are generalized methodologies that can be
adapted for this compound.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this occurs over a narrow temperature range. The capillary
method is a common and reliable technique for this measurement.

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered 3-Acetamido-2-
methylphenyl Acetate is packed into a thin-walled capillary tube, sealed at one end, to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a thermometer or an electronic temperature sensor.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first droplet of liquid is observed is recorded as
the beginning of the melting range. The temperature at which the entire solid has transitioned
to a liquid is recorded as the end of the melting range.

 Purity Indication: A sharp melting range (typically < 1 °C) is indicative of a pure compound. A
broad melting range often suggests the presence of impurities.

Solubility Determination (Qualitative)

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. A
gualitative assessment of solubility in various solvents is a fundamental characteristic of a
compound.

Methodology:

e Solvent Selection: A range of solvents, including water and common organic solvents like
ethanol and acetone, are selected for the test.

e Procedure: A small, measured amount of 3-Acetamido-2-methylphenyl Acetate (e.g., 10
mgq) is placed in a test tube.

o A small volume of the chosen solvent (e.g., 1 mL) is added to the test tube.
o The mixture is agitated or sonicated to facilitate dissolution.

e Observation: The solubility is determined by visual inspection. If the solid completely
dissolves, it is deemed soluble. If it remains undissolved, it is insoluble. If some, but not all,
of the solid dissolves, it is classified as slightly or partially soluble.

o Temperature: Solubility tests are typically conducted at room temperature unless otherwise
specified.

Logical Workflow Diagram
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As specific signaling pathways or complex experimental workflows involving 3-Acetamido-2-
methylphenyl Acetate are not documented in publicly available literature, the following
diagram illustrates a general logical workflow for the synthesis and purification of a target
organic compound, which would be applicable in the context of its preparation and
characterization.

Chemical Reaction
(e

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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